Cas no 1021135-59-0 (3-ethynyl-N-(propan-2-yl)aniline)
3-ethynyl-N-(propan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-ethynyl-N-(propan-2-yl)aniline
- Benzenamine, 3-ethynyl-N-(1-methylethyl)-
-
- Inchi: 1S/C11H13N/c1-4-10-6-5-7-11(8-10)12-9(2)3/h1,5-9,12H,2-3H3
- InChI Key: CTRKEMNNTVYILZ-UHFFFAOYSA-N
- SMILES: C1(NC(C)C)=CC=CC(C#C)=C1
Computed Properties
- Exact Mass: 159.104799g/mol
- Monoisotopic Mass: 159.104799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 159.23g/mol
- XLogP3: 3
- Topological Polar Surface Area: 12Ų
3-ethynyl-N-(propan-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B125570-25mg |
3-Ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B125570-50mg |
3-Ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B125570-250mg |
3-Ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-68463-0.05g |
3-ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-68463-0.1g |
3-ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-68463-0.25g |
3-ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-68463-0.5g |
3-ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 95.0% | 0.5g |
$271.0 | 2025-02-20 | |
| Enamine | EN300-68463-1.0g |
3-ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 95.0% | 1.0g |
$371.0 | 2025-02-20 | |
| Enamine | EN300-68463-2.5g |
3-ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 95.0% | 2.5g |
$726.0 | 2025-02-20 | |
| Enamine | EN300-68463-5.0g |
3-ethynyl-N-(propan-2-yl)aniline |
1021135-59-0 | 95.0% | 5.0g |
$1075.0 | 2025-02-20 |
3-ethynyl-N-(propan-2-yl)aniline Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-ethynyl-N-(propan-2-yl)aniline
Introduction to 3-ethynyl-N-(propan-2-yl)aniline (CAS No. 1021135-59-0)
3-ethynyl-N-(propan-2-yl)aniline, with the chemical identifier CAS No. 1021135-59-0, is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its ethynyl and propyl substituents on an aniline backbone, has garnered attention due to its unique structural and electronic properties. The presence of the ethynyl group (—C≡H) introduces a high degree of reactivity, making it a valuable intermediate in synthetic chemistry, while the propyl group contributes to solubility and metabolic stability, which are crucial factors in drug design.
The synthesis of 3-ethynyl-N-(propan-2-yl)aniline typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. One common approach includes the palladium-catalyzed coupling of 3-bromoaniline with propargyl bromide, followed by nucleophilic substitution with sodium cyanide to introduce the ethynyl group. This method leverages transition metal catalysis, a cornerstone of modern synthetic organic chemistry, to achieve high selectivity and yield. Recent advancements in catalytic systems have further refined these processes, reducing the need for hazardous reagents and improving environmental sustainability.
The chemical structure of 3-ethynyl-N-(propan-2-yl)aniline (CAS No. 1021135-59-0) consists of a benzene ring substituted at the 3-position with an ethynyl group and at the 4-position with an N-propylamino group. This arrangement imparts both electrophilic and nucleophilic character to the molecule, making it a versatile building block for more complex structures. The ethynyl functionality is particularly valuable in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings, which are widely used in medicinal chemistry to construct biaryl systems.
In recent years, 3-ethynyl-N-(propan-2-yl)aniline has been explored for its potential applications in pharmaceutical development. Its aromatic core is a common motif in bioactive molecules, and modifications at the 3-position can fine-tune pharmacokinetic properties such as bioavailability and metabolic clearance. For instance, studies have demonstrated its utility in designing kinase inhibitors, where the ethynyl group serves as a handle for further derivatization via click chemistry techniques like Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This approach has enabled rapid construction of libraries of heterocyclic compounds with potential therapeutic activity.
The spectroscopic properties of 3-ethynyl-N-(propan-2-yl)aniline (CAS No. 1021135-59-0) are well-documented and include characteristic absorption maxima in ultraviolet-visible (UV-Vis) spectroscopy and distinct peaks in nuclear magnetic resonance (NMR) spectra. These data are essential for confirming molecular structure and purity during synthetic processes. Additionally, mass spectrometry (MS) has been employed to study fragmentation patterns, providing insights into reaction mechanisms and intermediates formed during synthesis or metabolic conversion.
From a materials science perspective, 3-ethynyl-N-(propan-2-yl)aniline exhibits interesting electronic properties due to its conjugated system. It has been investigated as a precursor for organic semiconductors and light-emitting diodes (OLEDs), where its ability to form π-stacked aggregates enhances charge transport properties. Researchers have explored its incorporation into polymer matrices to improve thermal stability and mechanical strength, demonstrating its potential beyond traditional pharmaceutical applications.
The biological activity of this compound has also been examined in preclinical models. Initial studies suggest that derivatives of 3-ethynyl-N-(propan-2-yl)aniline may exhibit antimicrobial properties, possibly through disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. While further research is needed to fully elucidate these effects, such findings underscore the compound's versatility as a scaffold for drug discovery efforts targeting infectious diseases.
In conclusion,3-ethynyl-N-(propan-2-yl)aniline (CAS No. 1021135-59-0) is a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical development, and materials science. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for researchers seeking novel molecular architectures. As synthetic methodologies continue to evolve toward greener practices,this compound will likely remain at the forefront of innovation, driving advancements in both academic research and industrial applications.
1021135-59-0 (3-ethynyl-N-(propan-2-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)